1-methyl-1H-benzo[d]imidazol-5-yl 2-(4-isopropylphenoxy)acetate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 2-(4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C19H20N2O3/c1-13(2)14-4-6-15(7-5-14)23-11-19(22)24-16-8-9-18-17(10-16)20-12-21(18)3/h4-10,12-13H,11H2,1-3H3
• InChI Key: YYJLNSBUYOSIHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)OC2=CC3=C(C=C2)N(C=N3)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS No.: 1351659-97-6

Description

1-methyl-1H-benzo[d]imidazol-5-yl 2-(4-isopropylphenoxy)acetate is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.38. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

• Crystal Structure of Azilsartan Methyl Ester Ethyl Acetate Hemisolvate : Zhengyi Li et al. (2015) discussed the crystal structure of a compound related to benzimidazole derivatives, focusing on conformational aspects and intermolecular interactions, which could inform on the structural analysis of related compounds (Li et al., 2015).

Synthesis and Chemical Properties

• Palladium-Catalyzed Carbonylative Synthesis : R. Mancuso et al. (2017) developed a novel approach to functionalized benzimidazopyrimidinones, showcasing a method that could be adapted for the synthesis of complex benzimidazole derivatives (Mancuso et al., 2017).

Antioxidant Activities

• Evaluation of Antioxidant Activities in Novel Benzimidazole Derivatives : A. Alp et al. (2015) explored the antioxidant properties of novel benzimidazole derivatives, providing a framework for assessing the antioxidant capacity of similar compounds (Alp et al., 2015).

Corrosion Inhibition

• Corrosion Inhibition Properties of Benzimidazole Derivatives : P. Ammal et al. (2018) studied the efficacy of benzimidazole derivatives as corrosion inhibitors, offering insights into the application of similar compounds in materials science (Ammal et al., 2018).

Pharmacological Applications

• Novel CRTh2 Receptor Antagonist Chemotype : J. Pothier et al. (2012) described the hit-to-lead evolution of a benzimidazole derivative as a CRTh2 receptor antagonist, highlighting the pharmacological potential of such compounds (Pothier et al., 2012).